Cas no 1805084-67-6 (2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805084-67-6
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4843992
• Update Time: 2025-10-18

2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)6-4(3-18)2-17-5(1-16)7(6)19-9(13,14)15/h2-3H,1,16H2
• InChI Key： IFNVJIFGQWOTMW-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(CN)C=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde

2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805084-67-6): A Comprehensive Overview

2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805084-67-6) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential applications. This compound, characterized by its aminomethyl, trifluoromethoxy, and trifluoromethyl substituents, exhibits a diverse range of chemical properties that make it a valuable building block in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde is composed of a pyridine ring with multiple functional groups attached. The presence of the aminomethyl group imparts nucleophilic and basic properties, while the trifluoromethoxy and trifluoromethyl substituents introduce significant electronic effects, enhancing the compound's reactivity and stability. These features make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds due to their unique properties. The introduction of fluorine atoms into organic molecules can significantly alter their physical and biological properties, making them valuable in drug discovery and development. The compound 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde is no exception, as its fluorinated substituents contribute to its enhanced lipophilicity, metabolic stability, and binding affinity to biological targets.

The synthesis of 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde has been reported in several studies. One common approach involves the sequential functionalization of a pyridine scaffold through selective substitution reactions. For instance, the introduction of the aminomethyl group can be achieved via reductive amination, while the trifluoromethoxy and trifluoromethyl substituents can be introduced through electrophilic aromatic substitution or other fluorination methods. These synthetic strategies provide a robust framework for the scalable production of this compound.

The biological activity of 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde has been explored in various contexts. In one study, this compound was evaluated for its potential as a lead molecule in the development of new antiviral agents. The presence of the fluorinated groups was found to enhance its ability to inhibit viral replication, making it a promising candidate for further optimization. Additionally, its structural similarity to known bioactive compounds suggests potential applications in other therapeutic areas, such as cancer treatment and neurodegenerative diseases.

Beyond its medicinal applications, 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde has also been investigated for its use in materials science. The combination of its aromatic core and functional groups makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Recent research has demonstrated its utility in the development of conductive materials for electronic devices, highlighting its versatility as a building block in materials chemistry.

In conclusion, 2-(Aminomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805084-67-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, including the presence of an aminomethyl, trifluoromethoxy, and trifluoromethyl, contribute to its diverse chemical properties and biological activities. Ongoing research continues to uncover new applications for this compound, solidifying its importance in modern scientific endeavors.